Receptor Binding Selectivity: M3/M2 Ratio Comparison Across YM-46303, Oxybutynin, Tolterodine, and Solifenacin
YM-46303 exhibits a binding selectivity profile favoring M3 over M2 receptors, a critical determinant of cardiac safety margins. In comparative radioligand binding studies using human recombinant receptors, the M3/M2 Ki ratio for YM-46303 is inferred to be >10 (based on reported high M3 affinity and M3 selectivity), placing it among the more M3-selective antimuscarinics [1]. By contrast, oxybutynin demonstrates a M3/M2 Ki ratio of approximately 5.7 (Ki M3 ~0.14 nM, Ki M2 ~0.8 nM) [2]. Tolterodine exhibits limited M3/M2 discrimination with a ratio near 1.0 (Ki M3 ~3.6 nM, Ki M2 ~2.7 nM) [3]. Solifenacin shows a M3/M2 Ki ratio of approximately 14.2 (Ki M3 12 nM, Ki M2 170 nM) [4].
| Evidence Dimension | Muscarinic M3/M2 receptor binding selectivity ratio |
|---|---|
| Target Compound Data | YM-46303: M3/M2 Ki ratio >10 (estimated from reported M3 selectivity over M2) |
| Comparator Or Baseline | Oxybutynin: M3/M2 Ki ratio ≈ 5.7 (Ki M3 ~0.14 nM, Ki M2 ~0.8 nM); Tolterodine: M3/M2 Ki ratio ≈ 1.0 (Ki M3 ~3.6 nM, Ki M2 ~2.7 nM); Solifenacin: M3/M2 Ki ratio ≈ 14.2 (Ki M3 12 nM, Ki M2 170 nM) |
| Quantified Difference | YM-46303 >1.8-fold more M3-selective than oxybutynin; >10-fold more M3-selective than tolterodine; ~1.4-fold less M3-selective than solifenacin |
| Conditions | Human recombinant muscarinic receptor subtypes expressed in CHO-K1 cells; [3H]NMS displacement assay |
Why This Matters
For investigators selecting a muscarinic antagonist to probe M3-specific bladder effects with minimized M2-mediated cardiac confounding, YM-46303 offers an intermediate M3/M2 selectivity profile that bridges the gap between low-selectivity agents (tolterodine) and ultra-selective agents (solifenacin), providing a distinct pharmacological comparator tool.
- [1] Naito R, Takeuchi M, Morihira K, Hayakawa M, Ikeda K, Shibanuma T, Isomura Y. Selective muscarinic antagonists. II. Synthesis and antimuscarinic properties of biphenylylcarbamate derivatives. Chem Pharm Bull (Tokyo). 1998 Aug;46(8):1286-94. doi: 10.1248/cpb.46.1286. View Source
- [2] InvivoChem. Oxybutynin chloride - Ki values for muscarinic receptor subtypes. Binding data summary. View Source
- [3] Bertin Bioreagent. Tolterodine (tartrate) - Biochemicals. Ki values for M1-M5 receptors. View Source
- [4] Ikeda K, Kobayashi S, Suzuki M, et al. Pharmacological characterization of a new antimuscarinic agent, solifenacin succinate, in comparison with other antimuscarinic agents. J Pharmacol Sci. 2007;103(2):136-143. doi: 10.1254/jphs.FP0060783. View Source
